Cas no 899759-62-7 (2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 899759-62-7
• MF: C₁₉H₁₅BrFN₃O₂S
• MW: 448.308705568314
• CID: 5488042
• Update Time: 2025-07-21

2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-(4-bromophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(3-fluoro-4-methylphenyl)-
• 2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C19H15BrFN3O2S/c1-12-2-5-14(10-16(12)21)23-17(25)11-27-18-19(26)24(9-8-22-18)15-6-3-13(20)4-7-15/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： SLZSUVLSNKJWDF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CSC1=NC=CN(C2=CC=C(Br)C=C2)C1=O

Additional information on 2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide

Research Brief on 2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide (CAS: 899759-62-7)

The compound 2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide (CAS: 899759-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, as reported in recent literature.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those implicated in inflammatory and oncogenic processes. The structural features of this molecule, including the bromophenyl and fluoro-methylphenyl moieties, contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies and in vitro assays have demonstrated its efficacy in modulating key signaling cascades, making it a promising candidate for further drug development.

One of the most notable advancements in the research of this compound is its application in targeted cancer therapy. Preclinical models have shown that 2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide effectively inhibits tumor growth by disrupting critical protein-protein interactions involved in cell proliferation and survival. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been optimized through structural modifications, as detailed in recent patent filings.

Further investigations into the compound's mechanism of action have revealed its ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window. These findings are supported by transcriptomic and proteomic analyses, which identify downstream effects on gene expression and protein synthesis. The compound's unique chemical scaffold also offers opportunities for derivatization, enabling the development of next-generation analogs with enhanced potency and reduced off-target effects.

In conclusion, 2-{4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide represents a promising lead compound in the quest for novel therapeutics. Continued research efforts are expected to elucidate its full potential, particularly in combination therapies and personalized medicine approaches. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of such chemically complex and biologically active molecules.